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Compound of Interest

Compound Name: Chloroacetyl chloride-13C2

CAS No.: 286367-76-8

Cat. No.: B580289

Get Quote

Product: Chloroacetyl Chloride-13C2 (Isotopically Labeled) CAS: 79-04-9 (Unlabeled parent)

/ 89186-79-8 (Acetyl chloride-13C2 analog reference) Application: Stable isotope labeling for

NMR structure elucidation and mass spectrometry quantification.

The Degradation Mechanism: Why Storage Fails
From the desk of Dr. Aris Thorne, Senior Application Scientist

The stability of Chloroacetyl chloride-13C2 is not merely a matter of "keeping the lid on." This

reagent is an electrophilic powerhouse. Its degradation is almost exclusively driven by

hydrolysis, a reaction that destroys the isotopic label's utility and creates hazardous

byproducts.

When exposed to atmospheric moisture, the

C-labeled carbonyl carbon undergoes nucleophilic attack by water. This is an addition-
elimination pathway that is autocatalytic because the generated HCl can further degrade
septum integrity, creating a feedback loop of destruction.
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Degradation Pathway Visualization
The following diagram illustrates the critical failure points in storage and the chemical pathway

of hydrolysis.
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Figure 1: Hydrolysis mechanism of Chloroacetyl chloride-13C2. Note the autocatalytic risk

where generated HCl gas compromises the container seal, accelerating moisture ingress.

Storage Protocol: The "Zero-Moisture" Standard
To maintain >98% isotopic enrichment and chemical purity, you must treat this reagent as

pyrophoric-adjacent. While it won't ignite in air, its utility "burns up" just as fast upon exposure

to humidity.

Recommended Storage Conditions
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Parameter Specification Scientific Rationale

Temperature 2°C to 8°C

Reduces kinetic rate of

hydrolysis and vapor pressure

(minimizing septum stress).

Atmosphere
Dry Nitrogen (

) or Argon

Displaces atmospheric water

vapor. Argon is superior due to

higher density (blanketing

effect).

Container Amber Glass + Teflon Liner

Amber glass prevents

photolytic cleavage (though

minor); Teflon (PTFE) resists

HCl corrosion.

Secondary Desiccator / Glovebox

Provides a "fail-safe" dry

environment if the primary seal

is compromised.

The "Double-Seal" Workflow
Do not rely on Parafilm. Organic vapors from the acyl chloride dissolve the wax matrix of

Parafilm, rendering it useless within 48 hours.

Primary Seal: Ensure the cap has an intact PTFE (Teflon) liner. If using a septum bottle, use

a PTFE-faced silicone septum.

Secondary Seal: Wrap the cap/neck interface with Teflon tape (plumber's tape), then over-

wrap with electrical tape or a shrinking band.

Purge: Before resealing after use, gently flow dry

into the headspace for 10-15 seconds to displace entered air.
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Q: I see a white solid precipitate at the bottom of the
bottle. Is it still usable?
Status:CRITICAL FAILURE

Diagnosis: The white solid is Chloroacetic acid-13C2, the hydrolysis product [1].

Action:

Do not shake. The supernatant liquid might still be Chloroacetyl chloride, but it is likely

saturated with HCl.

Perform a

C-NMR check (see Section 4).

If the liquid is pure, transfer it immediately via syringe filter (PTFE, 0.2 µm) to a fresh, dry

Schlenk tube.

Root Cause: Septum failure or wet syringe needle introduced moisture.

Q: The septum is bulging or there was a "pop" when I
opened the secondary container.
Status:DANGEROUS

Diagnosis: Pressure buildup caused by HCl gas generation [2].

Action:

Vent the container inside a fume hood immediately.

This indicates moisture has already entered. The reagent is compromising.

Neutralize any escaping gas with a weak base trap if connected to a Schlenk line.

Q: Can I store a diluted stock solution?
Status:RISKY
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Insight: Only if the solvent is anhydrous (<10 ppm water).

Protocol: Solutions in anhydrous Dichloromethane (DCM) or Toluene are stable for weeks at

-20°C.

Warning: Do not use Ethers (THF/Diethyl ether) for long-term storage. Acyl chlorides can

cleave cyclic ethers over time in the presence of trace Lewis acids (impurities), leading to

ring-opening polymerization.

Q: My NMR shows extra peaks. What am I looking at?
Status:DIAGNOSTIC REQUIRED

Diagnosis: Use the following shift guide to identify the impurity.

Compound C Shift (Carbonyl)
C Shift (

-Carbon)

Notes

Chloroacetyl Chloride ~170 ppm ~48 ppm Target Material

Chloroacetic Acid ~173 ppm ~41 ppm Hydrolysis Product

Methyl Ester ~168 ppm ~41 ppm

Formed if Methanol

was used in NMR

prep

Quality Control & Decision Logic
When in doubt, use this logic flow to determine if your reagent is safe for a critical experiment.
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Inspect Reagent
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Figure 2: Quality Control Decision Tree. Always verify purity via NMR before committing the

reagent to a high-value synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Purification of Laboratory Chemicals - 7th Edition | Elsevier Shop [shop.elsevier.com]
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Storage & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
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chloride-13c2-storage-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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